Cas no 1404-04-2 (neomycin)
neomycin structure
Product Name:neomycin
CAS No:1404-04-2
MF:C23H46N6O13
MW:614.643746852875
CID:95122
PubChem ID:4454
Update Time:2024-02-28
neomycin Chemical and Physical Properties
Names and Identifiers
-
- neomycin
- CCRIS 5462
- Caswell No. 595
- EPA Pesticide Chemical Code 006303
- Fradiomycin
- Fradiomycinum
- Myacyne
- sulfate (salt)(1R,2R,3S,4R,6S)-4,6-diamino-2-{[3-O-(2,6-diamino-2,6-dideoxy-beta-L-idopyranosyl)-beta-D-ribofuranosyl]oxy}-3-hydroxycyclohexyl 2,6-diamino-2,6-dideoxy-alpha-D-glucopyranoside
- (1R,2R,3S,4R,6S)-4,6-diamino-2-{[3-O-(2,6-diamino-2,6-dideoxy-L-idopyranosyl)-beta-D-ribofuranosyl]oxy}-3-hydroxycyclohexyl 2,6-diamino-2,6-dideoxy-alpha-D-glucopyranoside sulfate (1:1)
- (1R,2R,3S,4R,6S)-4,6-diamino-2,3-dihydroxycyclohexyl 2,6-diamino-2,6-dideoxy-alpha-D-glucopyranoside
- (1R,2S,3R,6R)-3-amino-6-{[(1S,2R,3R,4R,5R)-2-amino-5-(aminomethyl)-3,4-dihydroxycyclohexyl]oxy}-2-hydroxycyclohexyl 3-O-(2,6-diamino-2,6-dideoxy-beta-L-idopyranosyl)-beta-D-ribofuranoside
- (1R,2R,3S,4R,6S)-4,6-diamino-2-({3-O-[(5xi)-2,6-diamino-2,6-dideoxy-alpha-D-xylo-hexopyranosyl]-beta-D-ribofuranosyl}oxy)-3-hydroxycyclohexyl 2,6-diamino-2,6-dideoxy-alpha-D-glucopyranoside
- (1R,2R,3S,4R,6S)-4,6-diamino-2-{[3-O-(2,6-diamino-2,6-dideoxy-beta-L-idopyranosyl)-D-ribofuranosyl]oxy}-3-hydroxycyclohexyl 2,6-diamino-2,6-dideoxy-D-glucopyranoside sulfate (salt)
- NEOMYCIN SULFATE
- Bycomycin
- Jernadex
- neolate
- neomas
- neomcin
- neomin
- Neomyacin
- nivemycin
- mycifradin
- vonamycin powder v
- Pimavecort
- SCHEMBL851702
- 1404-04-2
- Fradiomycin B; Neomycin B; Actilin; Soframycin;Antibiotic 10676
- BCP14932
- CHEMBL266347
- FT-0774807
- SCHEMBL20075740
- 5-amino-2-(aminomethyl)-6-[5-[3,5-diamino-2-[3-amino-6-(aminomethyl)-4,5-dihydroxy-oxan-2-yl]oxy-6-hydroxy-cyclohexyl]oxy-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]oxy-oxane-3,4-diol
- 5-amino-2-(aminomethyl)-6-[5-[3,5-diamino-2-[3-amino-6-(aminomethyl)-4 ,5-dihydroxy-oxan-2-yl]oxy-6-hydroxy-cyclohexyl]oxy-4-hydroxy-2-(hydro xymethyl)oxolan-3-yl]oxy-oxane-3,4-diol
- Fradiomycin B;Neomycin B
- AKOS037478322
- NS00010003
-
- Inchi: 3
- InChI Key: PGBHMTALBVVCIT-UHFFFAOYSA-N
- SMILES: NCC1OC(OC2C(CO)OC(OC3C(O)C(N)CC(N)C3OC3OC(CN)C(O)C(O)C3N)C2O)C(N)C(O)C1O
Computed Properties
- Exact Mass: 908.21400
- Monoisotopic Mass: 908.214
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 13
- Hydrogen Bond Acceptor Count: 19
- Heavy Atom Count: 42
- Rotatable Bond Count: 9
- Complexity: 872
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 19
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 602A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -9
Experimental Properties
- Color/Form: White or off white powder
- Density: 1.61 g/cm3
- Melting Point: 250 º C (decomposition)
- Boiling Point: 1046.1ºC at 760 mmHg
- Flash Point: 586.5ºC
- Solubility: H2O: 50 mg/mL As a stock solution. Stock solutions should be filter sterilized and stored at 2-8°C. Stable at 37°C for 5 days.
- PSA: 602.05000
- LogP: -3.40950
- Solubility: Very soluble in water, very slightly soluble in ethanol, insoluble in ether, acetone, chloroform
neomycin Security Information
- WGK Germany:3
- Hazard Category Code: 42/43
- Safety Instruction: 22-36/37-45
- FLUKA BRAND F CODES:3-8-10
- RTECS:QP4375000
-
Hazardous Material Identification:
- Storage Condition:2-8°C
neomycin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N390038-1mg |
Neomycin |
1404-04-2 | 1mg |
$ 165.00 | 2023-02-02 | ||
| TRC | N390038-10mg |
Neomycin |
1404-04-2 | 10mg |
$ 1305.00 | 2023-02-02 | ||
| A2B Chem LLC | AA62458-100mg |
Neomycin |
1404-04-2 | >98%(HPLC) | 100mg |
$2748.00 | 2024-04-20 | |
| A2B Chem LLC | AA62458-5mg |
Neomycin |
1404-04-2 | >98%(HPLC) | 5mg |
$1128.00 | 2024-04-20 | |
| A2B Chem LLC | AA62458-50mg |
Neomycin |
1404-04-2 | >98%(HPLC) | 50mg |
$2197.00 | 2024-04-20 |
neomycin Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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